Cas no 2138295-11-9 (1-(Iodomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one)

• Product Name: 1-(Iodomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one
• CAS No: 2138295-11-9
• MF: C₁₂H₁₉IO₂
• MW: 322.182536363602
• CID: 6362554
• PubChem ID: 165457315
• Update Time: 2025-05-21

1-(Iodomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-704600
• 2138295-11-9
• 1-(iodomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one
• 1-(Iodomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one

• Inchi： 1S/C12H19IO2/c1-11(2)4-3-5-12(8-11)6-10(14)15-9(12)7-13/h9H,3-8H2,1-2H3
• InChI Key： AQOSKAWMFWPOSJ-UHFFFAOYSA-N
• SMILES： ICC1C2(CC(=O)O1)CCCC(C)(C)C2

Computed Properties

• Exact Mass: 322.04298g/mol
• Monoisotopic Mass: 322.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(Iodomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one

1-(Iodomethyl)-7,7-Dimethyl-2-Oxaspiro[4.5]Decan-3-One: A Comprehensive Overview

1-(Iodomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one, with CAS No 2138295-11-9, is a unique spiro compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spirocyclic ketones, which are known for their complex ring systems and diverse biological activities. The structure of this compound features a spiro junction connecting a six-membered ring (cyclohexane) and a seven-membered ring (oxabicyclo structure), with an iodomethyl group attached at position 1 and two methyl groups at position 7.

The synthesis of 1-(Iodomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one involves a multi-step process that typically begins with the preparation of the spiro system through intramolecular cyclization reactions. The introduction of the iodomethyl group is achieved via nucleophilic substitution or alkylation reactions, depending on the specific synthetic pathway employed. Recent advancements in the synthesis of spiro compounds have significantly improved the efficiency and scalability of producing this compound, making it more accessible for research and potential therapeutic applications.

The structural uniqueness of CAS No 2138295-11-9 contributes to its intriguing chemical properties. The presence of the iodomethyl group imparts electrophilic character to the molecule, making it a promising candidate for various nucleophilic substitution reactions. Additionally, the ketone functionality at position 3 introduces additional reactivity, enabling further functionalization to explore its chemical versatility.

In terms of biological activity, 1-(Iodomethyl)-7,7-dimethyl-2-oxaspiro[4.5]decan-3-one has shown potential as a lead compound in drug discovery efforts. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. Its ability to modulate key cellular pathways involved in inflammation and oxidative stress makes it a valuable tool for exploring novel therapeutic strategies.

The application of CAS No 2138295-11-9 extends beyond pharmacology into materials science and catalysis due to its rigid spiro structure and functional groups that can act as templates for organizing molecules in specific orientations. Researchers have explored its use as a chiral auxiliary in asymmetric synthesis, leveraging its stereochemical properties to induce high enantioselectivity in various reactions.

In conclusion, 1-(Iodomethyl)-7,7-dimethyl-2-Oxaspiro[4.5]Decan-3-One, with CAS No 2138295-11-9, represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. As ongoing research continues to unravel its full potential, this compound stands poised to make significant contributions to both academic research and industrial applications.